NONYL ACETATE

• CAS No.: 143-13-5
• Product Name: NONYL ACETATE
• Molecular Formula: C11H22O2
• Molecular Weight: 186.29 g/mol
• IUPAC Name: nonyl acetate
• Standard InChI: InChI=1S/C11H22O2/c1-3-4-5-6-7-8-9-10-13-11(2)12/h3-10H2,1-2H3
• Standard InChIKey: GJQIMXVRFNLMTB-UHFFFAOYSA-N
• SMILES: CCCCCCCCCOC(=O)C
• Canonical SMILES: CCCCCCCCCOC(=O)C
• Boiling Point: 406.4 to 413.6 °F at 760 mm Hg (USCG, 1999); 210.0 °C
• Density: 0.8785 at 59 °F (USCG, 1999); 0.864-0.868
• Melting Point: -26.0 °C; -26 °C; -26°C
• Physical Description: Nonyl acetate is a colorless liquid with a pungent odor of mushrooms. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999); Liquid; colourless liquid with a floral, fruity odou
• Description: Nonyl acetate is a colorless liquid with a pungent odor of mushrooms. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999); Nonyl acetate is the acetate ester of nonan-1-ol. It has a role as a metabolite. It derives from a nonan-1-ol.; , also known as N-nonyl ethanoate or nonyl acetic acid, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from nonan-1-ol. is a sweet, bitter, and clean tasting compound that can be found in a number of food items such as pomes, muskmelon, lemon, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products.
• Solubility: soluble in alcohol, ether; insoluble in water; 1 ml in 6 ml 70% alcohol (in ethanol)
• PubChem Compound: 8918
• Last Modified: Nov 11 2021